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Compound of Interest

Compound Name: H-Lys(z)-OtBu.HCI

Cat. No.: B1315429

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals handling H-Lys(Z)-OtBu.HCI. The following procedures are
designed to ensure safe handling, storage, and disposal of this compound.

Hazard Identification and Personal Protective
Equipment

H-Lys(Z)-OtBu.HCI is classified as a hazardous substance. Adherence to the following safety
protocols is mandatory to minimize risk. The compound is harmful if swallowed, causes skin
and serious eye irritation, and may cause respiratory irritation.[1][2]

Hazard Summary Table:
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Hazard Statement GHS Code Description

Ingestion may lead to adverse

Harmful if swallowed H302
health effects.
o Direct contact can cause skin
Causes skin irritation H315 L
redness and irritation.
) o Direct contact can cause
Causes serious eye irritation H319

significant eye irritation.

Inhalation of dust may irritate

May cause respiratory irritation ~ H335 )
the respiratory tract.

Recommended Personal Protective Equipment (PPE):

To ensure personal safety, the following PPE must be worn at all times when handling H-
Lys(Z)-OtBu.HCI:

o Eye Protection: Chemical safety goggles or a face shield are required to prevent eye contact.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Gloves should
be inspected before use and disposed of properly after handling the compound.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 or
higher-level particulate respirator is necessary.[3][4] Work should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[3]

o Body Protection: A laboratory coat or impervious clothing is required to prevent skin contact.

Experimental Workflow and Handling Protocol

The following diagram outlines the standard operating procedure for safely handling H-Lys(Z)-
OtBu.HCI from reception to disposal.
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Workflow for Handling H-Lys(Z)-OtBu.HCI
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Caption: Standard Operating Procedure for H-Lys(Z)-OtBu.HCI.
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Step-by-Step Handling and Disposal Plan

Receiving and Storage:
e Upon receipt, inspect the container for any damage.

» Store in a cool, dry, and well-ventilated area away from incompatible materials. The
recommended storage temperature is 4°C.

» Keep the container tightly closed and store in a locked cabinet.
Handling and Use:

Preparation: Before handling, ensure you are wearing the appropriate PPE as specified
above. Prepare your workspace by ensuring it is clean and uncluttered. All work should be
conducted in a chemical fume hood.

Weighing: Use an analytical balance within the fume hood. To minimize dust generation,
handle the solid material carefully.

Dissolution: If preparing a solution, add the solid H-Lys(Z)-OtBu.HCI to the solvent slowly to
avoid splashing. If using water as the solvent, it is recommended to filter and sterilize the
solution with a 0.22 pm filter before use.[5]

Spill Response: In case of a spill, evacuate the area and prevent the entry of unnecessary
personnel. For small spills, carefully sweep up the solid material, avoiding dust formation,
and place it in a sealed container for disposal.[3] For larger spills, follow your institution's
emergency procedures. Do not let the product enter drains.[3]

Disposal Plan:

o Waste Collection: All waste materials, including unused product, contaminated gloves, and
weigh paper, should be collected in a clearly labeled, sealed container.

o Disposal Method: Dispose of the chemical waste through a licensed professional waste
disposal service.[3] Do not dispose of it with regular laboratory trash. Contaminated
packaging should be disposed of as unused product.[3]
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» Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into
contact with H-Lys(Z)-OtBu.HCI using an appropriate cleaning agent. Wash hands
thoroughly after handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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